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Compound of Interest

Compound Name: Plastochromanol 8

Cat. No.: B1237563 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling

chemical compounds. This document provides essential guidance on the proper disposal

procedures for Plastochromanol-8, a lipid-soluble antioxidant, for researchers, scientists, and

drug development professionals.

While a specific Safety Data Sheet (SDS) for Plastochromanol-8 is not readily available, its

chemical properties as a tocochromanol suggest it should be handled as a standard, non-

hazardous chemical waste. The following procedures are based on general laboratory safety

protocols for such substances.

Chemical and Physical Properties of
Plastochromanol-8
For safe handling and disposal, it is crucial to be aware of the known properties of

Plastochromanol-8.
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Property Value Source

Molecular Formula C53H82O2 PubChem[1]

Molecular Weight 751.2 g/mol PubChem[1]

Appearance
Not specified (likely an oil or

waxy solid)
Inferred

Solubility Lipid-soluble PNAS[2][3]

Known Hazards Not classified as hazardous Inferred from available data

Step-by-Step Disposal Procedures
Adherence to the following step-by-step procedures will ensure the safe and compliant disposal

of Plastochromanol-8 waste.

1. Unused or Waste Plastochromanol-8 (Pure or in Solution):

Step 1: Characterization as Chemical Waste. All unused or waste Plastochromanol-8,

whether in its pure form or in a solvent, must be treated as chemical waste.

Step 2: Segregation. Do not mix Plastochromanol-8 waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office. It

should be collected in a dedicated, properly labeled, and sealed waste container.

Step 3: Container Labeling. The waste container must be clearly labeled with

"Plastochromanol-8 Waste" and the name of the solvent if it is in a solution. The label should

also include the date of accumulation and the responsible researcher's name.

Step 4: Storage. Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be away from general lab traffic and

incompatible materials.

Step 5: Arrange for Pickup. Once the container is full or has reached its storage time limit as

per institutional guidelines, contact your EHS office to arrange for a chemical waste pickup.

2. Empty Plastochromanol-8 Containers:
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Step 1: Decontamination. Rinse the empty container with a suitable solvent (e.g., ethanol or

acetone) three times.

Step 2: Rinsate Collection. The solvent rinsate must be collected and disposed of as

chemical waste, following the procedure for unused Plastochromanol-8.

Step 3: Container Disposal. Once triple-rinsed, the container can typically be disposed of as

general laboratory glass or plastic waste. However, confirm this with your institutional

guidelines.[4] Do not place empty chemical bottles in regular recycling bins unless explicitly

permitted.[4]

3. Contaminated Labware and Personal Protective Equipment (PPE):

Step 1: Segregation. All labware (e.g., pipette tips, centrifuge tubes) and PPE (e.g., gloves,

absorbent pads) contaminated with Plastochromanol-8 should be segregated from regular

trash.

Step 2: Collection. Collect these materials in a designated, clearly labeled solid waste

container.

Step 3: Disposal. Dispose of the container as chemical solid waste through your institution's

EHS office.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Plastochromanol-8 and related waste materials.
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Plastochromanol-8 Disposal Workflow
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Caption: Decision workflow for the proper disposal of Plastochromanol-8 waste.
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By following these procedures and the accompanying workflow, laboratory personnel can

ensure the safe and environmentally responsible disposal of Plastochromanol-8, fostering a

culture of safety and compliance. Always consult your institution's specific environmental health

and safety guidelines for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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